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Compound of Interest

Compound Name: SPR39

Cat. No.: B12404669

Mechanism of Action and Spectrum

Tebipenem, the active form of TBP-PI-HBr, functions as a carbapenem antibiotic. Like other [3-
lactam antibiotics, it inhibits bacterial cell wall synthesis, leading to bacterial cell death. A key
advantage of carbapenems is their stability against many (-lactamase enzymes, which are a
common cause of antibiotic resistance. Tebipenem demonstrates potent activity against a wide
range of Gram-negative bacteria, including extended-spectrum B-lactamase (ESBL)-producing
and quinolone-resistant Enterobacterales. Its antimicrobial spectrum is comparable to that of IV
carbapenems like ertapenem and meropenem.

Upon oral administration, TBP-PI-HBr is rapidly absorbed and converted to its active form,
tebipenem (formerly SPR859), by intestinal esterases. The prodrug itself is not detectable in
systemic circulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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